Cas no 62172-52-5 (Phytyl tetradecanoate)

• Product Name: Phytyl tetradecanoate
• CAS No: 62172-52-5
• MF: C₃₄H₆₆O₂
• MW: 506.886651515961
• CID: 455606
• Update Time: 2024-03-01

Phytyl tetradecanoate Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, (2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenylester
• T6MAC6F1WP
• Phytyl tetradecanoate
• phytyl myristate
• Phytyl myristate, (E)-
• Phytyl tetradecanoate, (E)-
• Tetradecanoic acid, 3,7,11,15-tetramethyl-2-hexadecenyl ester, (R-(R*,R*-(E)))-

• Inchi： 1S/C34H66O2/c1-7-8-9-10-11-12-13-14-15-16-17-27-34(35)36-29-28-33(6)26-20-25-32(5)24-19-23-31(4)22-18-21-30(2)3/h28,30-32H,7-27,29H2,1-6H3/b33-28+/t31-,32-/m1/s1
• InChI Key： QYGFRANKWSAZOD-NTGYCHQQSA-N
• SMILES： O(C(CCCCCCCCCCCCC)=O)C/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 27
• Complexity: 507
• Topological Polar Surface Area: 26.3
• XLogP3: 16.201

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters